Cas no 52147-98-5 ((E)-2-(4-chlorophenyl)ethylenesulfonyl chloride)

• Product Name: (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride
• CAS No: 52147-98-5
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• CID: 1576046
• PubChem ID: 5938154
• Update Time: 2025-08-03

(E)-2-(4-chlorophenyl)ethylenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-Chlorophenyl)ethenesulfonyl chloride
• F1967-0642
• AC1NZOOL
• AC1Q3IJE
• MolPort-002-467-277
• EN300-10646
• (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride
• T5373057
• SCHEMBL950722
• CCA14798
• EN300-1265745
• 2-(4-chlorophenyl)ethylenesulfonyl chloride
• AKOS000118597
• (1E)-2-(4-chlorophenyl)ethene-1-sulfonyl chloride
• SCHEMBL950718
• DTXSID30421401
• 2-(4-chlorophenyl)ethene-1-sulfonyl chloride
• 55978-58-0
• HVBRPCXLQIUQLT-AATRIKPKSA-N
• (E)-4-chlorostyrylsulfonyl chloride
• (E)-2-(4-chlorophenyl)ethene-1-sulfonyl chloride
• 52147-98-5
• (E)-4-chlorostyrylsulphonyl chloride
• 2-(4-chlorophenyl)ethene-1-sulfonylchloride

• Inchi： 1S/C8H6Cl2O2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-6H/b6-5+
• InChI Key： HVBRPCXLQIUQLT-AATRIKPKSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(=O)(=O)Cl

Computed Properties

• Exact Mass: 235.94668
• Monoisotopic Mass: 235.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride

Introduction to (E)-2-(4-chlorophenyl)ethylenesulfonyl Chloride (CAS No. 52147-98-5)

(E)-2-(4-chlorophenyl)ethylenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With a CAS number of 52147-98-5, this compound is recognized for its unique structural properties and potential applications in the synthesis of various bioactive molecules. The presence of both a sulfonyl chloride functional group and a chlorophenyl moiety makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by an ethylenesulfonyl chloride group attached to a phenyl ring substituted with a chlorine atom, contributes to its reactivity and utility in synthetic chemistry. This configuration allows for facile participation in nucleophilic substitution reactions, making it a valuable building block for constructing more complex molecules. In recent years, the interest in this compound has been fueled by its potential role in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride is its ability to serve as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad spectrum of biological activity, with many members exhibiting potent antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride group in (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride can be readily converted into sulfonamides through reaction with primary or secondary amines. This transformation is particularly useful in medicinal chemistry, where sulfonamides are frequently employed as pharmacophores.

Recent studies have highlighted the importance of (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride in the development of targeted therapies. For instance, researchers have explored its use in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The chlorophenyl group provides a hydrophobic anchor that can enhance binding affinity to biological targets, while the ethylenesulfonyl chloride moiety allows for further functionalization to optimize pharmacokinetic properties. These attributes make this compound an attractive candidate for drug discovery programs.

In addition to its role in pharmaceutical applications, (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride has found utility in materials science and agrochemical research. Its reactivity with various nucleophiles enables the creation of polymers and specialty chemicals with tailored properties. For example, it can be used to introduce sulfonyl groups into polymer backbones, enhancing material stability and functionality. Similarly, in agrochemistry, derivatives of this compound have shown promise as intermediates in the synthesis of herbicides and pesticides.

The synthesis of (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride typically involves the reaction of 4-chlorobenzaldehyde with chlorosulfonic acid or other sulfonylation agents. This process yields the desired product with high purity and yield under optimized conditions. The compound's stability under standard storage conditions further enhances its practicality as an industrial intermediate. However, care must be taken during handling due to its potential reactivity with moisture and strong bases.

Advances in synthetic methodologies have also contributed to the growing interest in (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride. Modern techniques such as flow chemistry and catalytic processes have improved the efficiency and scalability of its production. These innovations not only reduce costs but also minimize waste generation, aligning with green chemistry principles. Such developments are crucial for sustainable pharmaceutical manufacturing and environmental stewardship.

The biological activity of derivatives derived from (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride has been extensively studied in recent years. Preclinical investigations have demonstrated promising results in models of inflammation and tumor growth. For example, sulfonamide analogs synthesized from this compound have exhibited inhibitory effects on enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are implicated in various pathological processes. These findings underscore the therapeutic potential of further exploring this chemical scaffold.

The future direction of research on (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride is likely to focus on optimizing its synthetic routes and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory discoveries into clinical reality. Additionally, computational modeling techniques can play a significant role in predicting the behavior of this compound and its derivatives within biological systems.

In conclusion, (E)-2-(4-chlorophenyl)ethylenesulfonyl chloride (CAS No. 52147-98-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in organic synthesis, particularly for constructing sulfonamide-based therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.